![molecular formula C26H33N3O4S B1260419 N-(4-propan-2-ylphenyl)-1-[(1,3,3-trimethyl-2-oxo-5-indolyl)sulfonyl]-4-piperidinecarboxamide](/img/structure/B1260419.png)
N-(4-propan-2-ylphenyl)-1-[(1,3,3-trimethyl-2-oxo-5-indolyl)sulfonyl]-4-piperidinecarboxamide
Overview
Description
N-(4-propan-2-ylphenyl)-1-[(1,3,3-trimethyl-2-oxo-5-indolyl)sulfonyl]-4-piperidinecarboxamide is a member of indoles.
Scientific Research Applications
Alzheimer’s Disease Treatment Research N-substituted derivatives of piperidinyl-1,3,4-oxadiazoles, similar in structure to N-(4-propan-2-ylphenyl)-1-[(1,3,3-trimethyl-2-oxo-5-indolyl)sulfonyl]-4-piperidinecarboxamide, have been synthesized for potential use in treating Alzheimer's disease. These compounds were evaluated for their ability to inhibit the acetylcholinesterase enzyme, a target for Alzheimer's treatment (Rehman et al., 2018).
Antimicrobial Activity Some derivatives of piperidine, structurally related to the compound , have shown promising antibacterial properties. For instance, N-substituted acetamide derivatives of azinane-bearing 1,3,4-oxadiazole nucleus were evaluated for their antibacterial potentials, showing moderate inhibitory effects against various bacterial strains (Kashif Iqbal et al., 2017).
Cancer Research Compounds structurally related to this compound have been explored for their potential anticancer activities. For example, certain 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl) propyl)piperidine derivatives were investigated for their antimicrobial activity against pathogens of Lycopersicon esculentum, a structure-activity evaluation study indicating the influence of substitutions on the benzhydryl ring and sulfonamide ring on antibacterial activity (Vinaya et al., 2009).
Enzyme Inhibition for Drug Development Research into compounds with a similar molecular structure has included the synthesis and evaluation of their enzyme inhibition properties, which is crucial for drug development. For instance, the study of N-substituted-4-piperidones and their reactivity, leading to the production of compounds that may be useful in the synthesis of alkaloids, highlighted the versatility of these compounds in pharmaceutical chemistry (Popp & Watts, 1978).
Antioxidant Properties Sulfonyl hydrazones with piperidine derivatives have been synthesized and evaluated for their antioxidant capacity. These compounds were tested through various assays, and some showed significant antioxidant activities, highlighting their potential therapeutic applications (Nurcan Karaman et al., 2016).
Properties
Molecular Formula |
C26H33N3O4S |
|---|---|
Molecular Weight |
483.6 g/mol |
IUPAC Name |
N-(4-propan-2-ylphenyl)-1-(1,3,3-trimethyl-2-oxoindol-5-yl)sulfonylpiperidine-4-carboxamide |
InChI |
InChI=1S/C26H33N3O4S/c1-17(2)18-6-8-20(9-7-18)27-24(30)19-12-14-29(15-13-19)34(32,33)21-10-11-23-22(16-21)26(3,4)25(31)28(23)5/h6-11,16-17,19H,12-15H2,1-5H3,(H,27,30) |
InChI Key |
MSUDPAVPOMLQGP-UHFFFAOYSA-N |
SMILES |
CC(C)C1=CC=C(C=C1)NC(=O)C2CCN(CC2)S(=O)(=O)C3=CC4=C(C=C3)N(C(=O)C4(C)C)C |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)NC(=O)C2CCN(CC2)S(=O)(=O)C3=CC4=C(C=C3)N(C(=O)C4(C)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
